Cas no 547-65-9 (α-Methylene-γ-butyrolactone)
α-Methylene-γ-butyrolactone structure
Product Name:α-Methylene-γ-butyrolactone
CAS No:547-65-9
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD00005407
CID:38251
PubChem ID:68352
Update Time:2025-09-26
α-Methylene-γ-butyrolactone Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylenebutyrolactone
- alpha-Methylene-gamma-butyrolactone
- Dihydro-3-methylene-2(3H)-furanone
- α-Methylene-γ-butyrolactone
- alpha-Methylene-gamma-butyrolactone (stabilized with 2,6-Di-tert-butyl-p-cresol)
- 3-Methylenedihydro-2(3H)-furanone
- 3-methylideneoxolan-2-one
- alpha-methylene gamma-butyrolactone
- Methyl valerate
- Tulipane
- 3-Methylenedihydro-2(3H)-furanone (stabilized with 2,6-Di-tert-butyl-p-cresol)
- α-Methylene butyrolactone
-
- MDL： MFCD00005407
- Inchi： 1S/C5H6O2/c1-4-2-3-7-5(4)6/h1-3H2
- InChI Key： GSLDEZOOOSBFGP-UHFFFAOYSA-N
- SMILES： C=C1C(=O)OCC1
Computed Properties
- Exact Mass: 98.03680
- Monoisotopic Mass: 98.036779430 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.8
- Molecular Weight: 98.10
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.119 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 86-88 °C/12 mmHg(lit.)
- Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
- Refractive Index: n20/D 1.472(lit.)
- Solubility: water: soluble(lit.)
- PSA: 26.30000
- LogP: 0.48950
- Merck: 6062
- FEMA: 2694
- Solubility: Soluble in water.
α-Methylene-γ-butyrolactone Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H226,H317
- Warning Statement： P280
- Hazardous Material transportation number：1993
- WGK Germany：3
- Hazard Category Code： 10-42/43-52/53
- Safety Instruction： S23; S36/37
- FLUKA BRAND F CODES：1-8-10
- RTECS：LU3580400
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Packing Group：III
- Risk Phrases：R42/43
- Hazard Level：3.2
- HazardClass：3.2
- PackingGroup：III
α-Methylene-γ-butyrolactone Customs Data
- HS CODE：29349990
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
α-Methylene-γ-butyrolactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 226416-1G |
α-Methylene-γ-butyrolactone |
547-65-9 | 1g |
¥547.71 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 226416-5G |
α-Methylene-γ-butyrolactone |
547-65-9 | 5g |
¥1464.97 | 2023-12-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M813367-25g |
α-Methylene-γ-butyrolactone |
547-65-9 | 96% | 25g |
1,999.00 | 2021-05-17 | |
| TRC | M304443-250mg |
α-Methylene-γ-butyrolactone |
547-65-9 | 250mg |
45.00 | 2021-08-03 | ||
| TRC | M304443-500mg |
α-Methylene-γ-butyrolactone |
547-65-9 | 500mg |
60.00 | 2021-08-03 | ||
| TRC | M304443-1g |
α-Methylene-γ-butyrolactone |
547-65-9 | 1g |
$ 45.00 | 2022-06-04 | ||
| TRC | M304443-2.5g |
α-Methylene-γ-butyrolactone |
547-65-9 | 2.5g |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY013907-25g |
alpha-Methylene-gamma-butyrolactone |
547-65-9 | ≥95% | 25g |
¥775.0 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5320-10 mg |
Tulipalin A |
547-65-9 | 98.00% | 10mg |
￥416.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5320-25 mg |
Tulipalin A |
547-65-9 | 98.00% | 25mg |
￥680.00 | 2022-04-26 |
α-Methylene-γ-butyrolactone Related Literature
-
YuZhe Gao,Xue Wang,LiDong Sun,LongGuan Xie,XiaoHua Xu Org. Biomol. Chem. 2012 10 3991
-
Matthew G. Lloyd,Richard J. K. Taylor,William P. Unsworth Org. Biomol. Chem. 2016 14 8971
-
Yong-Ling Wu,Yan-Qing Gao,De-Long Wang,Chen-Quan Zhong,Jun-Tao Feng,Xing Zhang RSC Adv. 2017 7 56496
-
Dhevalapally B. Ramachary,Chintalapudi Venkaiah,Y. Vijayendar Reddy Org. Biomol. Chem. 2014 12 5400
-
Angela L. Holmberg,Kaleigh H. Reno,Richard P. Wool,Thomas H. Epps,III Soft Matter 2014 10 7405
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